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Compound of Interest

Compound Name: (S)-Ethyl chroman-2-carboxylate

Cat. No.: B11898453 Get Quote

Introduction

(S)-Ethyl chroman-2-carboxylate is a heterocyclic organic compound belonging to the

chromane family. The chromane skeleton, a bicyclic system composed of a benzene ring fused

to a dihydropyran ring, is a privileged scaffold found in numerous biologically active natural

products and synthetic molecules.[1] Consequently, derivatives of chroman-2-carboxylate serve

as crucial building blocks and key intermediates in the synthesis of complex molecules for

applications in medicinal chemistry and drug development.[2] This document provides a

comprehensive technical overview of (S)-Ethyl chroman-2-carboxylate, including its chemical

structure, properties, relevant experimental protocols, and its role as a precursor to biologically

active compounds.

Chemical Identity and Properties
The fundamental properties of ethyl chroman-2-carboxylate are summarized below. It is

important to note that most commercially available data pertains to the racemic mixture.
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Property Value Reference

IUPAC Name ethyl chroman-2-carboxylate

CAS Number 24698-77-9 [3]

Molecular Formula C₁₂H₁₄O₃ [2]

Molecular Weight 206.24 g/mol [2][3]

Physical Form Liquid

Purity ~97% [3]

Storage Conditions Sealed in dry, 2-8°C

InChI Key
PSOZUQKKUGXCEN-

UHFFFAOYSA-N
[3]

Chemical Structure
The structure of (S)-Ethyl chroman-2-carboxylate features a stereocenter at the C2 position

of the dihydropyran ring.

Caption: 2D structure of (S)-Ethyl chroman-2-carboxylate.

Experimental Protocols
While specific synthesis protocols for the (S)-enantiomer are proprietary, general methods for

producing the chromane core and related esters are well-documented. A common approach

involves the Knoevenagel condensation followed by reduction and cyclization steps.

General Synthesis of Chroman-2-Carboxylate Scaffold
Condensation: A substituted salicylaldehyde is reacted with a malonic acid derivative (e.g.,

diethyl malonate) in the presence of a base catalyst like piperidine. This Knoevenagel

condensation typically yields a coumarin-3-carboxylate derivative.[4]

Reduction: The double bond in the coumarin ring system is selectively reduced. This can be

achieved through catalytic hydrogenation (e.g., using H₂ gas with a Palladium catalyst) or

with chemical reducing agents like sodium borohydride in the presence of a catalyst.
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Esterification (if necessary): If the starting material was a malonic acid, the resulting

carboxylic acid is esterified using ethanol under acidic conditions (e.g., Fischer esterification)

to yield the ethyl ester.

Chiral Separation: To obtain the specific (S)-enantiomer, the racemic mixture of ethyl

chroman-2-carboxylate is subjected to chiral chromatography using a suitable chiral

stationary phase or through diastereomeric salt resolution.

Example Characterization Methodology (Adapted from
related compounds)
The structural confirmation of chromane derivatives typically employs standard spectroscopic

methods:[5][6]

¹H NMR: Spectra are recorded on a 400 or 500 MHz spectrometer in a deuterated solvent

like CDCl₃. Expected signals would include aromatic protons (around 6.8-7.5 ppm), the chiral

proton at C2, methylene protons of the chromane ring, and the characteristic quartet and

triplet of the ethyl ester group.

¹³C NMR: Spectra recorded at 125 MHz would confirm the number of unique carbon atoms.

Key signals include the carbonyl carbon of the ester (around 170 ppm), aromatic carbons,

and aliphatic carbons of the chromane ring and ethyl group.

IR Spectroscopy: Infrared spectra would show characteristic absorption bands for the C=O

stretch of the ester (around 1730-1750 cm⁻¹), C-O stretches, and aromatic C=C stretches.

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to confirm the

exact molecular weight and elemental formula.[6]

Application in Drug Discovery and Development
(S)-Ethyl chroman-2-carboxylate is not typically an end-product drug but rather a valuable

chiral intermediate. The chromane scaffold is integral to a wide array of molecules exhibiting

significant biological activities.

Role as a Synthetic Intermediate
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The reactivity of the ester group and the chromane core allows for further chemical

modifications to build more complex molecules. Research has shown that derivatives

synthesized from chromane precursors possess diverse pharmacological properties.

(S)-Ethyl
chroman-2-carboxylate
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Caption: Synthetic utility of (S)-Ethyl chroman-2-carboxylate.

Associated Biological Activities of Derivatives
Antimalarial Activity: Spirocyclic chromanes, synthesized from chromane precursors, have

shown promising activity against chloroquine-resistant strains of Plasmodium falciparum.[7]

Antimicrobial and Antioxidant Properties: Spiro[chroman-pyrimidine] derivatives have been

evaluated for their potent antibacterial activity against both Gram-positive and Gram-

negative bacteria.[8] Other chromanone derivatives have also been reported to have

antibacterial and antifungal effects.[9]

Anticancer and Antiepileptic Activities: Novel chroman derivatives have been designed and

synthesized that exhibit dual activities, showing potential in both anti-breast cancer and

antiepileptic applications.[6]

Given the broad range of bioactivities associated with the chromane core, (S)-Ethyl chroman-
2-carboxylate remains a compound of high interest for medicinal chemists and drug

development professionals as a starting point for creating novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b11898453?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/326323289_Biological_Activity_Structural_Characterization_and_Crystal_Packing_of_Chromane-Carboxylate_Derivatives
https://www.nbinno.com/article/pharmaceutical-intermediates/navigating-the-market-for-ethyl-chroman-2-carboxylate-price-and-supply-xt
https://cymitquimica.com/products/10-F601465/ethyl-chromane-2-carboxylate/
https://www.researchgate.net/publication/292643353_Ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxylate_Synthesis_characterization_crystal_and_molecular_structure_and_Hirshfeld_surface_analysis
https://www.mdpi.com/1422-8599/2024/3/M1875
https://pmc.ncbi.nlm.nih.gov/articles/PMC5015874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5015874/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9233738/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9233738/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12300028/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12300028/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12300028/
https://www.derpharmachemica.com/pharma-chemica/synthesis-and-characterization-of-some-novel-chromones-and-chromanones-derivatives-and-its-biological-screening.pdf
https://www.benchchem.com/product/b11898453#s-ethyl-chroman-2-carboxylate-chemical-structure
https://www.benchchem.com/product/b11898453#s-ethyl-chroman-2-carboxylate-chemical-structure
https://www.benchchem.com/product/b11898453#s-ethyl-chroman-2-carboxylate-chemical-structure
https://www.benchchem.com/product/b11898453#s-ethyl-chroman-2-carboxylate-chemical-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11898453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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